Cas no 1540-36-9 (3-n-Butyl-2,4-pentanedione)

3-n-Butyl-2,4-pentanedione structure

Product Name:3-n-Butyl-2,4-pentanedione

CAS No:1540-36-9

Molecular Formula:C₉H₁₆O₂

Molecular Weight:156.22214

CID:83768

PubChem ID:73763

3-n-Butyl-2,4-pentanedione Properties

Names and Identifiers

- 3-n-Butyl-2,4-pentanedione
- 3-Acetyl-2-heptanone
- 3-Butyl-2,4-pentanedione
- 3-butylpentane-2,4-dione
- 3-Butylacetylacetone
- 3-Butyl-2,4-pentadione
- 3-Butylpentanedione-2,4
- MFCD00026235
- DTXSID50165512
- Z56951935
- 2,4-PENTANEDIONE, 3-BUTYL-
- AI3-19271
- EINECS 216-274-1
- 3-n-Butyl-acetylaceton
- 3-butyl-2,4-pentandione
- NSC2249
- 2, 3-butyl-
- NS00025008
- 1540-36-9
- YTTRIUMSULFIDE
- UNII-6C6N2RN9MM
- NSC-2249
- CS-0206554
- FT-0616208
- 3-n-butyl 2,4-pentanedione
- SCHEMBL452597
- AKOS001047287
- 6C6N2RN9MM
- 3-(1-BUTYL)-PENTANE-2,4-DIONE
- NSC 2249
- 3-BUTYLPENTAN-2,4-DIONE
- 3-butyl-pentane-2,4-dione
- 3-Butylpentane-2,4-dione
- DTXCID9088003
- 3-N-BUTYL-2,4-PENTANEDIONE
- +Expand
- MDL： MFCD00026235
- InChIKey： MBXOOYPCIDHXGH-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H16O2/c1-4-5-6-9(7(2)10)8(3)11/h9H,4-6H2,1-3H3
- SMILES： CCCCC(C(=O)C)C(=O)C
- BRN： 507436

Computed Properties

Exact Mass: 156.11500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Monoisotopic Mass: 156.115
Heavy Atom Count: 11
Complexity: 136
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Tautomer Count: 5
Surface Charge: 0
Topological Polar Surface Area: 34.1A^2

Experimental Properties

LogP: 1.97080
PSA: 34.14000
Refractive Index: 1.4470
Boiling Point: 101-104°C 10mm
Flash Point: 101-104°C/10mm
Color/Form: Colorless liquid.
Solubility: Insoluble in water.
Density: 0,927 g/cm3

3-n-Butyl-2,4-pentanedione Security Information

Safety Term：S24/25
Safety Instruction： S24/25
Risk Phrases： 36/37/38

3-n-Butyl-2,4-pentanedione Customs Data

HS CODE：2914190090
Customs Data：

China Customs Code:
2914190090

Overview:

2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3-n-Butyl-2,4-pentanedione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB65414-2g	3-n-Butyl-2,4-pentanedione	1540-36-9		2g	$155.00	2024-04-20
Apollo Scientific	OR936245-1g	3-N-Butyl-2,4-pentanedione	1540-36-9	98%	1g	£90.00	2024-07-28
TRC	B701393-500mg	3-N-Butyl-2,4-pentanedione	1540-36-9		500mg	$ 50.00	2022-06-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A11236-2g	3-n-Butyl-2,4-pentanedione, 98%	1540-36-9	98%	2g	￥438.00	2023-03-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-PP581-1g	3-n-Butyl-2,4-pentanedione	1540-36-9	98%	1g	￥241.0	2022-05-30

3-n-Butyl-2,4-pentanedione Related Literature

1. Oligomerization and isomerization of olefins by catalysts derived from nickel complexes of dithio-β-diketonates

Ramyani Abeywickrema,Martin A. Bennett,Kingsley J. Cavell,Michael Kony,Anthony F. Masters,Alison G. Webb J. Chem. Soc. Dalton Trans. 1993 59
2. Synthesis, magnetic properties, and electronic spectra of mixed ligand bis(β-diketonato)chromium(iii) complexes with a chelated nitronyl nitroxide radical: X-ray structure of [Cr(dpm)2(NIT2py)]PF6

Yasunori Tsukahara,Atsushi Iino,Takafumi Yoshida,Takayoshi Suzuki,Sumio Kaizaki J. Chem. Soc. Dalton Trans. 2002 181
3. Coordination abilities of polycyano anions in the solid state: coordination geometries and d–d transition energies of mixed-ligand solvatochromic copper(ii) complexes with B(CN)4, C(CN)3, and N(CN)2 anions

Xue Lan,Takumi Tominaga,Tomoyuki Mochida Dalton Trans. 2017 46 5041
4. Preparation of a microsized cerium chloride-based catalyst and its application in the Michael addition of β-diketones to vinyl ketones

Alexander O. Terent'ev,Vera A. Vil',Ivan A. Yaremenko,Oleg V. Bityukov,Dmitri O. Levitsky,Vladimir V. Chernyshev,Gennady I. Nikishin,Fabrice Fleury New J. Chem. 2014 38 1493
5. Electrocatalytic properties of {Mo3S4}-based complexes with regard to the hydrogen evolution reaction and application to PEM water electrolysis

Joumada Al Cheikh,Rosa Zakari,Amit C. Bhosale,Angel Villagra,Nathalie Leclerc,Sébastien Floquet,Prakash C. Ghosh,Alireza Ranjbari,Emmanuel Cadot,Pierre Millet,Lo?c Assaud Mater. Adv. 2020 1 430
6. Enzymatic diastereo- and enantioselective synthesis of α-alkyl-α,β-dihydroxyketones

Pier Paolo Giovannini,Giancarlo Fantin,Alessandro Massi,Valentina Venturi,Paola Pedrini Org. Biomol. Chem. 2011 9 8038

1540-36-9 (3-n-Butyl-2,4-pentanedione) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1540-36-9)3-n-Butyl-2,4-pentanedione

Purity:99%

Quantity:50g

Price($):318